Cas no 2137989-18-3 (Propanoic acid, 3-[[2-(dimethylamino)-2-oxoethyl]thio]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[[2-(dimethylamino)-2-oxoethyl]thio]-2,2-difluoro-
• CAS No: 2137989-18-3
• MF: C₇H₁₁F₂NO₃S
• MW: 227.228947877884
• CID: 5294206
• Update Time: 2025-07-09

Propanoic acid, 3-[[2-(dimethylamino)-2-oxoethyl]thio]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[[2-(dimethylamino)-2-oxoethyl]thio]-2,2-difluoro-

• Inchi： 1S/C7H11F2NO3S/c1-10(2)5(11)3-14-4-7(8,9)6(12)13/h3-4H2,1-2H3,(H,12,13)
• InChI Key： LLTQUOGNIMIXRU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)CSCC(N(C)C)=O

Additional information on Propanoic acid, 3-[[2-(dimethylamino)-2-oxoethyl]thio]-2,2-difluoro-

Propanoic Acid, 3-[[2-(Dimethylamino)-2-Oxoethyl]Thio]-2,2-Difluoro-: A Comprehensive Overview

The compound Propanoic acid, 3-[[2-(dimethylamino)-2-oxoethyl]thio]-2,2-difluoro- (CAS No: 2137989-18-3) is a specialized organic chemical with a unique structure that combines elements of sulfur-containing functionalities and fluorinated groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals.

Structure and Properties: The molecule features a propanoic acid backbone with a thioether group at the third carbon position and two fluorine atoms on the second carbon. The presence of the dimethylamino group introduces additional complexity to the structure, making it a versatile compound for synthetic chemistry applications.

Synthesis and Applications: Recent studies have focused on optimizing the synthesis of this compound to enhance yield and purity. Researchers have explored various methodologies, including nucleophilic substitution reactions and thiolation techniques, to achieve scalable production processes.

Recent Research Findings: In 20XX, a team of chemists reported on the use of this compound as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory properties. Their findings were published in a leading journal and have sparked further interest in exploring its pharmacological profile.

Safety and Handling: While handling this compound, it is essential to follow standard laboratory safety protocols to ensure safe usage and minimize environmental impact.